molecular formula C11H14N2 B8772861 3-Isopropyl-2-methylpyrazolo[1,5-a]pyridine

3-Isopropyl-2-methylpyrazolo[1,5-a]pyridine

Cat. No.: B8772861
M. Wt: 174.24 g/mol
InChI Key: GEMCVCNHIAFWIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Isopropyl-2-methylpyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N2

Molecular Weight

174.24 g/mol

IUPAC Name

2-methyl-3-propan-2-ylpyrazolo[1,5-a]pyridine

InChI

InChI=1S/C11H14N2/c1-8(2)11-9(3)12-13-7-5-4-6-10(11)13/h4-8H,1-3H3

InChI Key

GEMCVCNHIAFWIO-UHFFFAOYSA-N

Canonical SMILES

CC1=NN2C=CC=CC2=C1C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-isopropenyl-2-methylpyrazolo[1,5-a]pyridine (0.43 g, 2.5 mmol) in CH2Cl2 (30 mL) was treated with triethylsilane (3 mL, 18.8 mmol) and TFA (6 mL). The reaction was stirred at room temperature for 15 hours then quenched with saturated NaHCO3.The layers were separated and the aqueous layer was extracted with CH2Cl2 and the combined organic layers was dried over MgSO4 and filtered. The filtrate was concentrated in vacuo to dryness. The residue was subjected to column chromatography (20% ethyl acetate/heptane) to give 0.19 g (44%) of a yellow oil as the title compound: 1H NMR (400 MHz, DMSO-d6) δ 8.45 (d, J=7.0 Hz, 1H), 7.59 (d, J=8.9 Hz, 1H), 7.07–7.03 (m, 1H), 6.71–6.68 (m, 1H), 3.20–3.09 (m, 1H), 2.35 (s, 3H), 1.31 (d, J=7.1 Hz, 6H); 13CNMR (100 MHz, DMSO-d6)δ 147.5, 137.1, 128.1, 121.9, 116.6, 113.5, 110.2, 23.8, 22.7, 12.4; HRMS (FAB) calcd for C11H14N2+H 175.1235. found 175.1236.
Name
3-isopropenyl-2-methylpyrazolo[1,5-a]pyridine
Quantity
0.43 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
44%

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